2-Amino-4-(4-ethoxyphenyl)-6-((2-(4-nitrophenyl)-2-oxoethyl)thio)pyridine-3,5-dicarbonitrile

• IUPAC Name: 2-amino-4-(4-ethoxyphenyl)-6-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C23H17N5O4S/c1-2-32-17-9-5-15(6-10-17)21-18(11-24)22(26)27-23(19(21)12-25)33-13-20(29)14-3-7-16(8-4-14)28(30)31/h3-10H,2,13H2,1H3,(H2,26,27)
• InChI Key: ZIVDQLCZKOTGFL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SCC(=O)C3=CC=C(C=C3)[N+](=O)[O-])N)C#N
• Molecular Formula: C23H17N5O4S
• Molecular Weight: 459.5 g/mol

Description

2-Amino-4-(4-ethoxyphenyl)-6-((2-(4-nitrophenyl)-2-oxoethyl)thio)pyridine-3,5-dicarbonitrile is a useful research compound. Its molecular formula is C23H17N5O4S and its molecular weight is 459.48. The purity is usually 95%.
BenchChem offers high-quality 2-Amino-4-(4-ethoxyphenyl)-6-((2-(4-nitrophenyl)-2-oxoethyl)thio)pyridine-3,5-dicarbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Amino-4-(4-ethoxyphenyl)-6-((2-(4-nitrophenyl)-2-oxoethyl)thio)pyridine-3,5-dicarbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Corrosion Inhibition

Research has demonstrated the effectiveness of pyridine derivatives, similar to the compound , as corrosion inhibitors. For instance, a study by Sudheer & M. Quraishi (2014) highlighted the use of 2-amino-3,5-dicarbonitrile pyridines as efficient corrosion inhibitors for mild steel in acidic environments. Their investigation utilized electrochemical techniques and surface analysis to evaluate the corrosion protection efficiency, revealing that certain pyridine derivatives exhibited high inhibition efficiency, suggesting their potential utility in industrial applications to prevent metal corrosion (Sudheer, M. Quraishi, 2014).

Synthesis and Structural Analysis

The synthesis and structural analysis of pyridine derivatives, including the compound of interest, has been a focal point of research due to their potential applications in pharmaceuticals and materials science. For example, a study on the synthesis of oxazolidines and thiazolidines from β-hydroxy- or β-mercapto-α-amino acid esters by M. Badr et al. (1981) provides insights into the chemical reactivity of similar compounds, emphasizing their utility in generating various heterocyclic compounds (M. Badr, M. M. Aly, A. Fahmy, M. E. Mansour, 1981).

Chemical Reactivity and Applications

Further studies explore the chemical reactivity of pyridine derivatives towards synthesizing novel compounds with potential applications in materials science and pharmaceuticals. Research by E. A. Khrapova et al. (2020) delved into the aminometylation of dihydropyridine derivatives, demonstrating the synthesis of new pyrido[1,2-a][1,3,5]triazines or ring-condensed tetrazocine derivatives, indicating the broad range of chemical transformations these compounds can undergo for various applications (E. A. Khrapova, N. A. Ryzhkova, V. Dotsenko, N. Aksenov, 2020).